Cas no 898762-51-1 ((3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone)

• Product Name: (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• CAS No: 898762-51-1
• MF: C₁₉H₂₀F₂N₂O
• MW: 330.371711730957
• MDL: MFCD03842846
• CID: 870676
• PubChem ID: 24725506
• Update Time: 2025-06-13

(3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone
• 3,5-DIFLUORO-2'-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
• 3,5-DIFLUORO-2'-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
• 3,5-difluoro-2'-(4-methylpiperazinomethyl)benzophenone
• MFCD03842846
• (3,5-Difluorophenyl){2-[(4-methylpiperazin-1-yl)methyl]phenyl}methanone
• DTXSID50643901
• AKOS016021214
• 898762-51-1

• MDL： MFCD03842846
• Inchi： 1S/C19H20F2N2O/c1-22-6-8-23(9-7-22)13-14-4-2-3-5-18(14)19(24)15-10-16(20)12-17(21)11-15/h2-5,10-12H,6-9,13H2,1H3
• InChI Key： FPLGMFQCOGVLFB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(C1=CC=CC=C1CN1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 330.15400
• Monoisotopic Mass: 330.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• PSA: 23.55000
• LogP: 2.81900

Additional information on (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone

Recent Advances in the Study of (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone (CAS: 898762-51-1)

The compound (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone (CAS: 898762-51-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, particularly targeting specific pathways implicated in cancer and inflammatory diseases. The structural features of this molecule, including the difluorophenyl and methylpiperazine moieties, contribute to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results, with the compound showing significant efficacy in inhibiting tumor growth in various cancer models. Notably, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been characterized, suggesting favorable drug-like properties. However, challenges remain in optimizing its toxicity profile and ensuring specificity to minimize off-target effects.

Ongoing research is exploring the compound's potential in combination therapies, leveraging its mechanism of action to enhance the efficacy of existing treatments. Additionally, novel derivatives are being synthesized to improve its therapeutic index. These efforts underscore the compound's versatility and its potential to address unmet medical needs in oncology and beyond.

In conclusion, (3,5-difluorophenyl)-[2-[(4-methylpiperazin-1-yl)methyl]phenyl]methanone represents a promising scaffold for drug development. Continued research is essential to fully realize its therapeutic potential and translate these findings into clinical applications. This briefing serves as a comprehensive update for researchers and industry professionals engaged in the development of kinase inhibitors and related therapeutics.